Cas no 110186-02-2 (Butanedioic acid, bromo-, 4-tridecyl ester)

• Product Name: Butanedioic acid, bromo-, 4-tridecyl ester
• CAS No: 110186-02-2
• MF: C₁₇H₃₁BrO₄
• MW: 379.329645395279
• CID: 1191605
• Update Time: 2024-08-02

Butanedioic acid, bromo-, 4-tridecyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, bromo-, 4-tridecyl ester
• Butanedioic acid, 2-bromo-, 4-tridecyl ester

• Inchi： 1S/C17H31BrO4/c1-3-5-6-7-8-9-10-12-14(11-4-2)22-17(21)15(18)13-16(19)20/h14-15H,3-13H2,1-2H3,(H,19,20)
• InChI Key： CEJACZLFCKLDSM-UHFFFAOYSA-N
• SMILES： C(OC(CCCCCCCCC)CCC)(=O)C(Br)CC(O)=O

Computed Properties

• Exact Mass: 377.1328

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 441.5±30.0 °C(Predicted)
• PSA: 66.43
• pka: 2.61±0.23(Predicted)